Tianeptine Metabolite MC5 Sodium Salt
Tianeptine Metabolite MC5 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
115220-11-6
VCID:
VC0021473
InChI:
InChI=1S/C19H21ClN2O4S.Na/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26;/h2-3,6-7,9-10,12,19,21H,4-5,8,11H2,1H3,(H,23,24);/q;+1/p-1
SMILES:
CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)[O-].[Na+]
Molecular Formula:
C19H20ClN2NaO4S
Molecular Weight:
430.879
Tianeptine Metabolite MC5 Sodium Salt
CAS No.: 115220-11-6
Cat. No.: VC0021473
Molecular Formula: C19H20ClN2NaO4S
Molecular Weight: 430.879
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115220-11-6 |
|---|---|
| Molecular Formula | C19H20ClN2NaO4S |
| Molecular Weight | 430.879 |
| IUPAC Name | sodium;5-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoate |
| Standard InChI | InChI=1S/C19H21ClN2O4S.Na/c1-22-16-7-3-2-6-14(16)19(21-11-5-4-8-18(23)24)15-10-9-13(20)12-17(15)27(22,25)26;/h2-3,6-7,9-10,12,19,21H,4-5,8,11H2,1H3,(H,23,24);/q;+1/p-1 |
| Standard InChI Key | GBYSEZGRQUELJJ-UHFFFAOYSA-M |
| SMILES | CN1C2=CC=CC=C2C(C3=C(S1(=O)=O)C=C(C=C3)Cl)NCCCCC(=O)[O-].[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator